Photoinduced chirality in azobenzene-containing polymer systems†
Physical Chemistry Chemical Physics Pub Date: 2007-04-24 DOI: 10.1039/B702835K
Abstract
In this article, we will review the phenomena on circularly-polarized-light (CPL)-induced chirality in polymeric systems with photochromophores in their side-chain or main-chain. In the side-chain polymeric systems, the photoinduced chirality arises from superstructural chirality, i.e., helix structure, via aggregating of achiral
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